4,5-Dimethyl-2-nitrobenzene-1-sulfonamide

• IUPAC Name: 4,5-dimethyl-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C8H10N2O4S/c1-5-3-7(10(11)12)8(4-6(5)2)15(9,13)14/h3-4H,1-2H3,(H2,9,13,14)
• InChI Key: BXIVAFSTASTHIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N)[N+](=O)[O-]
• Molecular Formula: C8H10N2O4S
• DSSTOX Substance ID: DTXSID30651483
• Molecular Weight: 230.24 g/mol
• CAS No.: 89840-93-7

Description

4,5-Dimethyl-2-nitrobenzene-1-sulfonamide is a chemical compound with the molecular formula C8H10N2O4S and a molecular weight of 230.24 g/mol. It is also known as DNBS. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10N2O4S/c1-5-3-7(10(11)12)8(4-6(5)2)15(9,13)14/h3-4H,1-2H3,(H2,9,13,14). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Electrochemical Behavior

• A study by Asirvatham and Hawley (1974) focused on the electrochemical behavior of similar compounds like N,N-dimethyl-, N-methyl-, and p-nitrobenzenesulfonamide. Their research showed reversible, stepwise reduction to form corresponding dianions in tertiary compounds like N,N-dimethyl-p-nitrobenzenesulfonamide, suggesting potential applications in electrochemistry and material sciences (Asirvatham & Hawley, 1974).

Synthesis Processes

• Zhang Chun-xia (2011) discussed the synthesis of 1,3-Dimethoxy-2-Nitrobenzene through a series of processes involving sulfonation, nitration, and hydrolysis. This indicates the potential of 4,5-Dimethyl-2-nitrobenzene-1-sulfonamide in complex chemical synthesis and manufacturing (Zhang Chun-xia, 2011).

Versatility in Chemical Reactions

• Fukuyama, Jow, and Cheung (1995) highlighted the versatility of similar compounds, 2- and 4-Nitrobenzenesulfonamides, in the preparation of secondary amines and as protective agents for amines. This research suggests that derivatives of this compound could be similarly versatile in organic synthesis (Fukuyama, Jow, & Cheung, 1995).

Computational and Structural Studies

• A 2018 study by Murthy et al. on a similar compound, N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, involved structural characterization and computational study, showing its potential in computational chemistry and molecular design (Murthy et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, H335. These codes correspond to specific hazards associated with the compound, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).